Cas no 86967-48-8 ([13C]-Adenine)

• Product name: [13C]-Adenine
• CAS No: 86967-48-8
• MF: C₅H₅N₅
• MW: 136.12
• CID: 5145769
• PubChem ID: 10855511

[13C]-Adenine Chemical and Physical Properties

Names and Identifiers

• Adenine-13C
• MAY CONTAIN UP TO 7% 2-13C)
• DA-70587
• CS-0541856
• HY-B0152S1
• starbld0006013
• 86967-48-8
• ADENINE (8-13C, 95%; MAY CONTAIN UP TO 7% 2-13C)
• 1H-Purin-6-amine-8-13C
• [13C]-Adenine

• Inchi： 1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10)/i2+1
• InChI Key： GFFGJBXGBJISGV-VQEHIDDOSA-N
• SMILES： N1=C(N)C2NC=NC=2N=[13CH]1

Computed Properties

• Exact Mass: 136.05785002g/mol
• Monoisotopic Mass: 136.05785002g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

[13C]-Adenine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)